Cas no 157825-86-0 (Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(2R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(propylthio)propyl]amino]butyl] ester (9CI))

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(2R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(propylthio)propyl]amino]butyl] ester (9CI)
• CAS No: 157825-86-0
• MF: C₂₂H₃₇N₆O₁₆P₃S
• MW: 766.546066999435
• CID: 5598677
• Update Time: 2023-09-01

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(2R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(propylthio)propyl]amino]butyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(2R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(propylthio)propyl]amino]butyl] ester (9CI)

• Inchi： 1S/C22H37N6O16P3S/c1-4-7-48-13(29)5-6-24-20(32)17(31)22(2,3)9-41-47(38,39)44-46(36,37)40-8-12-16(43-45(33,34)35)15(30)21(42-12)28-11-27-14-18(23)25-10-26-19(14)28/h10-12,15-17,21,30-31H,4-9H2,1-3H3,(H,24,32)(H,36,37)(H,38,39)(H2,23,25,26)(H2,33,34,35)/t12-,15-,16-,17+,21-/m1/s1
• InChI Key： WOHYNIHWUPHTEO-GORZOVPNSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)SCCC)O[C@H]1N1C=NC2C(=NC=NC1=2)N)OP(O)(O)=O